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Olivine and pyroxene are the principal silicate minerals of the Earth's upper mantle, making

them indispensable tools for deciphering the complex processes occurring deep within our

planet. Their respective chemical and physical properties cause them to respond differently to

changes in temperature, pressure, melt composition, and tectonic environment. This guide

provides an objective comparison of their utility as indicators, supported by experimental data,

to aid researchers in selecting the most appropriate mineralogical proxy for their investigations

into mantle petrogenesis, melt generation, and metasomatism.

Physicochemical and Geochemical Properties
Olivine, a nesosilicate, and pyroxene, an inosilicate, exhibit fundamental structural differences

that govern their geochemical behavior. Olivine possesses a simpler crystal structure, which is

less accommodating to a wide range of trace elements compared to the more complex single-

chain structure of pyroxenes. This distinction is particularly evident in their capacity to

incorporate incompatible elements.

Clinopyroxene (Cpx), a key type of pyroxene, is a primary host for rare earth elements (REE),

high field strength elements (HFSE), and other incompatible elements in the upper mantle.[1]

In contrast, olivine's structure preferentially incorporates compatible elements like Nickel (Ni)

and Cobalt (Co).[2] Orthopyroxene (Opx) has an intermediate character, accommodating some

HFSEs more readily than REEs.[1]
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Table 1: Comparative Summary of Olivine and Pyroxene
Feature Olivine

Pyroxene (Clinopyroxene
& Orthopyroxene)

General Formula (Mg,Fe)₂SiO₄
(Ca,Na,Mg,Fe)(Mg,Fe,Al)Si₂O₆

(Cpx) / (Mg,Fe)₂Si₂O₆ (Opx)

Crystal System Orthorhombic
Monoclinic (Cpx),

Orthorhombic (Opx)

Role in Melting
Primarily a residual phase

during mantle melting.[3]

Pyroxenes are preferentially

consumed during initial stages

of partial melting.[3][4]

P-T Indicators

Used in thermobarometry, but

can be sensitive to other

factors.[5][6]

Key minerals for mantle

thermobarometry (e.g., two-

pyroxene thermometry, Al-in-

Opx barometry).[7]

Trace Elements

Hosts compatible elements

(e.g., Ni, Co, Mn, Fo content).

[2]

Hosts incompatible elements

(e.g., REE, Sr, Zr, Nb, Ti). Cpx

is a major host.[1]

Oxygen Fugacity
V and Sc content can indicate

redox state.[2]

Fe³⁺/ΣFe ratio is a sensitive

indicator of oxygen fugacity.[8]

Melt Interaction

Can record metasomatism

through changes in trace

elements like Li, Ti, and P.[2]

Compositions are highly

sensitive to melt-rock reactions

and metasomatic enrichment.

[9]

Indicators of Mantle Conditions and Processes
The composition of olivine and pyroxene minerals within mantle rocks, such as xenoliths

brought to the surface by volcanism, provides a direct window into the conditions of their

formation.
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Geothermobarometry relies on the temperature- and pressure-dependent exchange of

elements between coexisting minerals.

Pyroxenes are cornerstones of mantle thermobarometry. The equilibrium between coexisting

clinopyroxene and orthopyroxene is a widely used thermometer, while the aluminum content

of orthopyroxene in equilibrium with garnet serves as a robust barometer.[7] These methods

are fundamental for reconstructing geothermal gradients within the lithospheric mantle.[7]

Olivine also contains minor elements whose concentrations are sensitive to P-T conditions.

For instance, the calcium content in olivine can be used as a barometer, though its strong

dependence on temperature can introduce significant uncertainties.[6] More recent

thermobarometers also incorporate elements like Cr and Al.[5]

Partial Melting and Melt-Rock Interaction
The process of partial melting in the mantle preferentially involves pyroxenes over olivine.

Pyroxene's Role: During decompression melting (e.g., at mid-ocean ridges), clinopyroxene

and orthopyroxene are the primary phases that contribute to the initial melt, leaving behind a

residue enriched in olivine.[3][4] The disappearance of Cpx from the mantle residue marks a

significant degree of melting.

Olivine's Role: As the primary residual mineral, the composition of olivine, particularly its

Forsterite content (Fo = Mg/(Mg+Fe)) and Ni concentration, tracks the degree of melt

extraction.[2] Experimental studies show that melt tends to preferentially localize around

olivine grains compared to orthopyroxene, which can enhance melt extraction from the

mantle.[10]

The diagram below illustrates the relationship between mantle processes and the resulting

mineralogical signatures in olivine and pyroxene.
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Geological process pathways indicated by olivine and pyroxene.

Quantitative Geochemical Comparison
The partitioning of trace elements between minerals and melt is fundamental to quantitative

modeling of mantle processes. The partition coefficient (D) represents the ratio of an element's

concentration in a mineral to its concentration in the melt.

Clinopyroxene generally has much higher partition coefficients for REE, Sr, and Zr than

olivine, making it a more sensitive recorder of processes involving these elements.

Olivine has high partition coefficients for Ni and Co, making it an excellent tracer for

processes of melt depletion and olivine fractionation.
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Table 2: Mineral/Melt Partition Coefficients (D) for
Selected Elements

Element
D
(Olivine/Melt)

D
(Orthopyroxen
e/Melt)

D
(Clinopyroxen
e/Melt)

Primary Utility

Ni 10 - 15 2 - 5 1 - 3

Tracking melt

depletion,

fractional

crystallization

Cr 1 - 3 2 - 10 2 - 10

Indicator of

source

mineralogy,

redox

conditions[8]

V 0.01 - 0.5 0.1 - 1 0.5 - 3

Sensitive to

oxygen fugacity

(fO₂)[2]

Sr ~0.01 ~0.01 0.05 - 0.5

Tracing crustal

recycling,

metasomatism

Zr <0.01 ~0.05 0.1 - 0.4

Indicator of melt

evolution and

source

enrichment[1]

La (LREE) ~0.001 ~0.005 0.05 - 0.2

Quantifying

partial melting

and

metasomatism[1]

Yb (HREE) ~0.01 ~0.1 0.2 - 0.6

Constraining

melting depth

(garnet vs. spinel

facies)
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Note: Values are approximate and vary with temperature, pressure, and composition. Data

compiled from various experimental petrology studies.

Experimental Protocols and Analytical Workflow
The data presented in this guide are derived from high-pressure, high-temperature experiments

and high-precision micro-analytical techniques on natural samples.

Key Experimental Method: Piston-Cylinder Apparatus
Partial melting and mineral-melt partitioning experiments are often conducted using a piston-

cylinder apparatus.

Sample Preparation: A synthetic or natural rock powder (e.g., lherzolite) is placed in a noble

metal capsule (e.g., graphite, Pt, AuPd).

Experiment Execution: The capsule is placed in a furnace assembly and subjected to high

pressures (1-4 GPa) and temperatures (1200-1500°C) for a set duration (hours to days) to

achieve equilibrium.[11][12]

Quenching: The experiment is rapidly cooled (quenched) to freeze the melt into a glass,

preserving the high-temperature mineral and melt compositions.

Analysis: The quenched sample is sectioned, polished, and analyzed using micro-analytical

techniques to determine the composition of the residual minerals (olivine, pyroxenes) and

the quenched melt (glass).[11]

Analytical Workflow for Mantle Xenoliths
The diagram below outlines the typical workflow for analyzing olivine and pyroxene in mantle

xenoliths to deduce mantle processes.
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Standard analytical workflow for mantle mineral studies.

Electron Probe Microanalysis (EPMA): This is a key technique for obtaining high-precision

major and minor element compositions of minerals.[13][14] An electron beam is focused on a

small spot (~1-5 microns) on the mineral surface, generating X-rays characteristic of the

elements present.[13][14] For accurate analysis, an accelerating voltage of 15-20 kV and a

beam current of 10-100 nA are typically used, with calibration against known standards.[14][15]
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Olivine and pyroxene are complementary, rather than competing, indicators of mantle

processes.

Pyroxenes, particularly clinopyroxene, are unparalleled in their ability to record detailed

information about melt evolution, metasomatic enrichment, and P-T conditions due to their

flexible crystal structure that readily incorporates a wide array of trace elements.

Olivine, as the most abundant and refractory mantle mineral, provides a more robust record

of primary melt depletion processes and the bulk composition of the mantle residue. Its

simpler chemistry makes it a powerful tracer for specific compatible elements like Ni.

A comprehensive understanding of mantle dynamics requires the integrated analysis of both

mineral phases. By combining data from olivine and pyroxene, researchers can construct

more complete and robust models of the processes that shape the Earth's interior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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